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Compound of Interest

Compound Name: L-idaric acid

Cat. No.: B7769246

Technical Support Center: L-ldaric Acid
Introduction

Welcome to the technical support guide for L-ldaric Acid. This document is designed for
researchers, scientists, and drug development professionals who may encounter challenges
with the solubility of L-Idaric Acid during their experiments. As a hexaric acid, a type of sugar
acid, its unique structure with multiple hydroxyl and carboxyl groups presents both
opportunities and challenges in formulation and application. This guide provides in-depth,
cause-and-effect explanations and validated protocols to help you overcome common solubility
hurdles.

Part 1: Frequently Asked Questions (FAQsS) &
Foundational Knowledge

This section addresses the fundamental properties of L-ldaric Acid that govern its solubility.

Q1: What is L-Idaric Acid and what are its key physical
properties?

L-ldaric Acid is an organic compound with the molecular formula CsH100s and a molecular
weight of approximately 210.14 g/mol .[1][2] It is the L-enantiomer of idaric acid.[1][2]
Structurally, it is a dicarboxylic acid with four hydroxyl groups, making it a highly polar molecule.
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Property Value Source(s)
Appearance Off-White Solid [2]
Molecular Formula CeéH100s [1][2]
Molecular Weight 210.14 g/mol [11[2]
Melting Point 125-130°C [2][3]
Stability Hygroscopic [2][3]
Known Solvents Water, DMSO, Methanol [2][3]

Due to its hygroscopic nature, it is critical to store L-ldaric Acid in a desiccated, inert
atmosphere, preferably at -20°C, to prevent water absorption which can affect sample weight
accuracy and stability.[2][3]

Q2: Why can L-ldaric Acid be difficult to dissolve,
despite being polar?

The difficulty in dissolving L-ldaric Acid stems from a combination of strong intermolecular
forces and its crystal lattice structure.

» Extensive Hydrogen Bonding: The presence of two carboxylic acid groups and four hydroxyl
groups allows for the formation of a dense, three-dimensional network of hydrogen bonds
between L-ldaric Acid molecules in its solid state. Overcoming this high crystal lattice
energy requires a solvent capable of effectively disrupting these bonds.[4]

e The "Odd-Even Effect": L-ldaric Acid is a six-carbon dicarboxylic acid. Research on the
homologous series of dicarboxylic acids has shown that those with an even number of
carbon atoms often exhibit lower aqueous solubility compared to their adjacent odd-carbon
counterparts.[5][6] This phenomenon is attributed to more efficient crystal packing in the solid
state for even-numbered diacids, making them more difficult to solvate.

Q3: How does the acidity of L-Idaric Acid influence its
solubility?
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L-ldaric Acid has two carboxylic acid groups, which can donate protons in a stepwise manner.
The first dissociation constant (pKazi) is significantly lower (more acidic) than the second
(pKaz).[7] The predicted pKa for the first dissociation is approximately 2.99.[2]

This dual-acid nature is the key to manipulating its solubility.

e At Low pH (pH < 2): The molecule is fully protonated (HOOC-R-COOH). In this neutral form,
its solubility is limited by the high crystal lattice energy.

e At Mid-range pH (pH ~3-5): The first carboxyl group deprotonates to form the monoanion
(—OOC-R-COOH). This introduces a charge, increasing polarity and improving water
solubility.

o At Higher pH (pH > 5): The second carboxyl group deprotonates, forming the dianion
(TOOC-R-COO"). This highly charged species is significantly more water-soluble than the
neutral form.

This relationship is fundamental to the pH-adjustment protocols described later in this guide.

Part 2: Troubleshooting Common Solubility Issues

This section provides direct answers and solutions to specific problems you may encounter in
the lab.

Q4: My L-Ildaric Acid is not dissolving completely in
water at room temperature. What are my options?

This is a common issue. If you observe poor dissolution in water, follow this troubleshooting
workflow.
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Start: L-ldaric Acid
insoluble in water

Gently heat solution
(e.g., to 40-50°C)
with stirring.

Problem Solved?

Apply sonication
for 10-15 minutes.
Problem Solved?

fo

Increase pH with a base
(e.g., NaOH, NH40H)
to>7.0

Yes

pH vs. Dominant Species

Low pH (<2)
HOOC-R-COOH

(Low Solubility)

\Yes

OH-
Mid pH (~3-5)
No -O0OC-R-COOH

(pH change not possible)
Consider a co-solvent
(e.g., DMSO, Methanol) Solution Prepared
if application allows.

Re-evaluate concentration
or solvent system.

(Improved Solubility)

OH-

High pH (>7)
-O0C-R-COO-

(High Solubility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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